Cas no 2308273-40-5 (N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide)

• Product Name: N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide
• CAS No: 2308273-40-5
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5413483
• PubChem ID: 165766695
• Update Time: 2025-05-22

N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2308273-40-5
• N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide
• EN300-26574074
• Z2285377662
• N-(2-Methylpropyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide

• Inchi： 1S/C13H22N2O2/c1-4-11(16)15-13(7-5-6-8-13)12(17)14-9-10(2)3/h4,10H,1,5-9H2,2-3H3,(H,14,17)(H,15,16)
• InChI Key： BDWMZJXWPRDWFY-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(C=C)=O)NCC(C)C

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide

N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide: A Comprehensive Overview

N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide, also known by its CAS number 2308273-40-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with an amide functional group and a propenamide substituent. The molecule's structure allows for a wide range of applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent studies have focused on optimizing these reactions to improve yield and purity, making the compound more accessible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

One of the most notable properties of this compound is its thermal stability, which makes it suitable for high-temperature applications. Additionally, its amide functional group contributes to strong intermolecular hydrogen bonding, enhancing its solubility in polar solvents. This characteristic is particularly advantageous in pharmaceutical formulations, where solubility is critical for bioavailability.

Recent advancements in computational chemistry have enabled detailed molecular modeling of N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide. These models have provided insights into the compound's electronic structure and reactivity, paving the way for new synthetic strategies. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation effects due to the propenamide substituent, which can influence its electronic properties.

In terms of applications, N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide has shown promise in the development of biodegradable polymers. Its ability to form stable polymer networks through amide linkages makes it a candidate for sustainable materials in packaging and textiles. Furthermore, its potential as a drug delivery agent has been explored due to its biocompatibility and controlled release properties.

The study of CAS No. 2308273-40-5 has also extended into the realm of catalysis. Researchers have investigated its role as a catalyst in various organic reactions, including aldol condensations and Michael additions. The compound's ability to act as both a nucleophile and an electrophile makes it versatile in catalytic systems.

In conclusion, N-(2-methylpropyl)-1-(prop-2-enamido)cyclopentane-1-carboxamide is a multifaceted compound with a wide range of potential applications. Its unique structure and properties continue to be explored through cutting-edge research methodologies, ensuring its relevance in both academic and industrial settings.